Cas no 2228709-67-7 (3-(2-cyclopropylphenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(2-cyclopropylphenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2228709-67-7
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6257668
• PubChem ID: 165694657
• Update Time: 2025-10-28

3-(2-cyclopropylphenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylphenyl)-1,1,1-trifluoropropan-2-amine
• 2228709-67-7
• EN300-1953973

• Inchi： 1S/C12H14F3N/c13-12(14,15)11(16)7-9-3-1-2-4-10(9)8-5-6-8/h1-4,8,11H,5-7,16H2
• InChI Key： SEAYYAZZZHZKKM-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1C1CC1)N)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-cyclopropylphenyl)-1,1,1-trifluoropropan-2-amine

Comprehensive Overview of 3-(2-cyclopropylphenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 2228709-67-7): Properties, Applications, and Research Insights

The compound 3-(2-cyclopropylphenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 2228709-67-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This trifluoromethylated amine derivative stands out for its cyclopropylphenyl backbone, which contributes to its stability and reactivity in synthetic pathways. Researchers and industry professionals are increasingly exploring its role as a building block for advanced materials and bioactive molecules.

One of the most searched questions regarding this compound revolves around its synthetic methodology. Current literature suggests that 3-(2-cyclopropylphenyl)-1,1,1-trifluoropropan-2-amine can be synthesized through multi-step processes involving Pd-catalyzed cross-coupling reactions and subsequent amine functionalization. The presence of both cyclopropyl and trifluoromethyl groups makes it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs targeting CNS disorders and metabolic diseases.

From a physicochemical property perspective, this compound exhibits moderate lipophilicity (logP ~2.8) due to its balanced aromatic and aliphatic components. The trifluoromethyl group enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry designs. Recent patent analyses reveal growing interest in its derivatives for kinase inhibition applications, particularly in oncology research where fluorinated compounds show improved bioavailability.

Environmental scientists have begun investigating the biodegradation pathways of 3-(2-cyclopropylphenyl)-1,1,1-trifluoropropan-2-amine, responding to increasing public concern about sustainable chemistry. Preliminary studies indicate that the cyclopropyl ring undergoes enzymatic cleavage more readily than traditional phenyl derivatives, making it an attractive option for green chemistry initiatives. This aligns with current industry trends toward developing eco-friendly synthetic intermediates.

The analytical characterization of this compound typically involves LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy, with particular focus on the 19F NMR signals that help confirm the trifluoromethyl group integrity. Quality control protocols emphasize monitoring potential stereochemical impurities, as the chiral center at the amine-bearing carbon can significantly impact biological activity.

Emerging applications in material science have expanded the utility of 3-(2-cyclopropylphenyl)-1,1,1-trifluoropropan-2-amine beyond traditional chemical domains. Its incorporation into liquid crystal formulations and organic electronic materials demonstrates remarkable thermal stability and charge transport properties. These findings have sparked discussions in scientific forums about its potential role in next-generation flexible electronics and optoelectronic devices.

Regulatory aspects of this compound remain an active area of investigation. While not currently classified as a restricted substance, proper handling protocols should be followed due to its amine functionality. Safety data sheets recommend standard laboratory precautions including proper ventilation and personal protective equipment (PPE) when working with this chemical entity.

Future research directions for 3-(2-cyclopropylphenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 2228709-67-7) may focus on developing more efficient catalytic asymmetric synthesis methods and exploring its potential in bioconjugation chemistry. The compound's versatility continues to make it a subject of interest across multiple scientific disciplines, from pharmaceutical development to advanced material engineering.